N-benzyl-N'-{[1-(2-methylbenzyl)pyrrolidin-3-yl]methyl}sulfamide

• IUPAC Name: N-(benzylsulfamoyl)-1-[1-[(2-methylphenyl)methyl]pyrrolidin-3-yl]methanamine
• InChI: InChI=1S/C20H27N3O2S/c1-17-7-5-6-10-20(17)16-23-12-11-19(15-23)14-22-26(24,25)21-13-18-8-3-2-4-9-18/h2-10,19,21-22H,11-16H2,1H3
• InChI Key: RCLPJNDINMBYLA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2CCC(C2)CNS(=O)(=O)NCC3=CC=CC=C3
• Molecular Formula: C20H27N3O2S
• Molecular Weight: 373.5 g/mol

Description

Compounds like “N-benzyl-N’-{[1-(2-methylbenzyl)pyrrolidin-3-yl]methyl}sulfamide” belong to a class of organic compounds known as sulfamides. Sulfamides are amides of sulfamic acid and have the general structure RS(=O)(=O)NR2, where R is an organyl group.

Synthesis Analysis

The synthesis of such compounds typically involves the reaction of an appropriate amine with sulfamic acid or its derivatives. The exact method would depend on the specific structures of the amine and the sulfamic acid derivative.

Molecular Structure Analysis

The molecular structure of a compound like this would be determined by the specific groups attached to the nitrogen and sulfur atoms. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are commonly used to determine the structure of such compounds.

Chemical Reactions Analysis

Sulfamides can undergo a variety of chemical reactions. They can act as bases, nucleophiles, or ligands in coordination complexes. The specific reactions would depend on the other groups present in the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of a sulfamide would depend on its specific structure. These properties could include melting point, boiling point, solubility in various solvents, and reactivity with other chemicals.

Mechanism of Action

The mechanism of action of a sulfamide would depend on its specific structure and the context in which it is used. Some sulfamides are used as antibiotics, where they inhibit the synthesis of folic acid in bacteria.

Safety and Hazards

Like all chemicals, sulfamides should be handled with care. They could potentially be harmful if ingested, inhaled, or come into contact with the skin. Specific safety information would depend on the particular sulfamide.

Future Directions

The study of sulfamides is an active area of research in medicinal chemistry, materials science, and other fields. Future research could involve the synthesis of new sulfamides with improved properties, the study of their reactions, or the development of new applications.